Cas no 190197-87-6 (Benzonitrile, 4-bromo-3-[(methylthio)methyl]-)

• Product Name: Benzonitrile, 4-bromo-3-[(methylthio)methyl]-
• CAS No: 190197-87-6
• MF: C₉H₈BrNS
• MW: 242.135519981384
• CID: 3849522
• PubChem ID: 67617266
• Update Time: 2025-04-22

Benzonitrile, 4-bromo-3-[(methylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-bromo-3-[(methylthio)methyl]-
• SCHEMBL8536839
• 4-Bromo-3-[(methylthio)methyl]benzonitrile
• DTXSID101266202
• 190197-87-6

• Inchi： 1S/C9H8BrNS/c1-12-6-8-4-7(5-11)2-3-9(8)10/h2-4H,6H2,1H3
• InChI Key： YPRAFVZEAYWKRN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1CSC

Computed Properties

• Exact Mass: 240.95608Da
• Monoisotopic Mass: 240.95608Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.1Ų